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Compound of Interest

Compound Name: DA ZP1

Cat. No.: B15552365 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorogenic zinc

sensor DA ZP1, adherence to strict disposal protocols is paramount for ensuring laboratory

safety and environmental protection. This guide provides essential, step-by-step instructions for

the proper management of DA ZP1 waste, aligning with standard laboratory safety protocols for

hazardous chemical compounds.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is critical to consult the Safety Data Sheet (SDS) for

DA ZP1. While a specific SDS for this compound is not readily available in public domains, its

chemical nature necessitates handling with caution.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling DA ZP1,

including:

Safety goggles with side-shields

Chemical-resistant gloves

A laboratory coat

Engineering Controls: All handling and disposal preparations should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation risks.

An accessible safety shower and eyewash station are mandatory in the handling area.
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Step-by-Step Disposal Protocol
The fundamental principle for the disposal of DA ZP1 and its containers is to treat it as

hazardous chemical waste. This involves proper segregation, clear labeling, and collection by a

certified hazardous waste management service. Never dispose of DA ZP1 down the drain or in

regular trash.[1]

Waste Segregation and Collection:
Solid Waste:

Collect unused or expired DA ZP1 powder in its original container or a clearly labeled,

sealed container designated for solid chemical waste.

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a dedicated, sealed plastic bag or container clearly marked as "Hazardous Chemical

Waste."

Liquid Waste:

Solutions containing DA ZP1 should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container. The container should be appropriate for the solvent

used (e.g., DMSO).

Do not mix incompatible waste streams.

Empty Containers:

Empty vials that once contained DA ZP1 should be treated as hazardous waste and

disposed of in the solid chemical waste stream.

Labeling and Storage:
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("DA ZP1" or "3',6'-bis(Acetyloxy)-4',5'-bis[[bis(2-

pyridinylmethyl)amino]methyl]-2',7'-dichlorospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-

one"), the solvent (if applicable), and the approximate concentration and quantity.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Parp1_IN_6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.benchchem.com/product/b15552365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store sealed hazardous waste containers in a designated, secure area away from

general laboratory traffic, ideally in a secondary containment tray to prevent spills.

Final Disposal:
Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[2][3]

Spill Management
In the event of a spill, immediate action is required to minimize exposure and environmental

contamination.

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Assess the Spill: Determine the nature and extent of the spill. For a small, manageable spill,

proceed with cleanup if you are trained and equipped to do so. For large or unknown spills,

contact your EHS department immediately.

Contain and Clean:

Solid Spills: Carefully cover the powder with damp paper towels to avoid raising dust.

Gently scoop the material into a labeled hazardous waste container.

Liquid Spills: Absorb the spill with inert material (e.g., vermiculite, sand, or chemical

absorbent pads) and place it in a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent

solution, and collect the cleaning materials as hazardous waste.
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Chemical Information Data

Chemical Name

3',6'-bis(Acetyloxy)-4',5'-bis[[bis(2-

pyridinylmethyl)amino]methyl]-2',7'-

dichlorospiro[isobenzofuran-1(3H),9'-

[9H]xanthen]-3-one

Common Name DA ZP1 (diacetylated Zinpyr1)

CAS Number 1816254-69-9

Molecular Formula C50H40Cl2N6O7

Molecular Weight 907.81 g/mol

Solubility Soluble to 2 mM in DMSO

Storage Store at -20°C
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Caption: Workflow for the proper disposal of solid and liquid DA ZP1 waste.
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Caption: Decision-making process for responding to a DA ZP1 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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